(2S,4S)-4-[(6-Bromo-2-naphthyl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid

• IUPAC Name: (2S,4S)-4-(6-bromonaphthalen-2-yl)oxy-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C20H22BrNO5/c1-20(2,3)27-19(25)22-11-16(10-17(22)18(23)24)26-15-7-5-12-8-14(21)6-4-13(12)9-15/h4-9,16-17H,10-11H2,1-3H3,(H,23,24)/t16-,17-/m0/s1
• InChI Key: MAAOABLIRYOJQI-IRXDYDNUSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1C(=O)O)OC2=CC3=C(C=C2)C=C(C=C3)Br
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](C[C@H]1C(=O)O)OC2=CC3=C(C=C2)C=C(C=C3)Br
• Molecular Formula: C20H22BrNO5
• Molecular Weight: 436.3 g/mol
• CAS No.: 1354485-67-8

Description

The compound contains several functional groups: a pyrrolidine ring, a tert-butoxycarbonyl (Boc) group, a carboxylic acid group, and a 6-bromo-2-naphthyl group. The Boc group is a common protecting group used in organic synthesis. The pyrrolidine ring is a common motif in many natural products and pharmaceuticals. The 6-bromo-2-naphthyl group is a brominated aromatic ring, which could potentially undergo various reactions involving the bromine atom.

Scientific Research Applications

Asymmetric Synthesis

The compound has been explored in asymmetric syntheses, such as in the creation of (2S,3S)-3-(tert-butoxycarbonyl)-2-piperidinecarboxylic acid and (3R,4S)-4-(tert-butoxycarbonyl)-3-piperidinecarboxylic acid. These syntheses involve multiple steps and use L-aspartic acid beta-tert-butyl ester and N-Cbz-beta-alanine as starting materials, showcasing the compound's potential in complex chemical transformations (Xue et al., 2002).

Photochemical Studies

The photochemistry of 6-bromo-2-naphthols, closely related to the compound , has been studied to understand their behavior in different solvents and in the presence of triethylamine. These studies reveal insights into the electrophilic carbene intermediate generation and their trapping mechanisms (Pretali et al., 2009).

Asymmetric Hydrogenations

The compound's derivative, (2S,4S)-MOD-BPPM, has been used in asymmetric hydrogenations of (Z)-2-acetamidoacrylic acid derivatives. This highlights its role in the preparation of optically pure compounds, an essential aspect in medicinal chemistry (Takahashi & Achiwa, 1989).

Organic Synthesis

2-Bromo-6-methoxynaphthalene, an intermediate in the synthesis of non-steroidal anti-inflammatory agents, has been synthesized starting from compounds similar to (2S,4S)-4-[(6-Bromo-2-naphthyl)oxy]-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid. This showcases the compound's utility in the synthesis of medically relevant molecules (Xu & He, 2010).

Enantioselective Syntheses

The compound has been used in highly enantioselective syntheses of Boc-pyrrolidines, demonstrating its utility in producing enantiomerically pure compounds, which is critical in the development of pharmaceuticals (Wu et al., 1996).